![molecular formula C17H22N4O3 B2638347 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone CAS No. 2034434-45-0](/img/structure/B2638347.png)
2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H22N4O3 and its molecular weight is 330.388. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Potential Therapeutic Applications
- Synthesis for Treatment of Idiopathic Pulmonary Fibrosis: The compound has been involved in the synthesis of a potential therapeutic agent for Idiopathic Pulmonary Fibrosis, which is undergoing clinical trials. The synthesis process involves alkylation and asymmetric Rh-catalyzed addition steps, yielding a product with high enantiomeric excess (Anderson et al., 2016).
Synthesis and Chemical Transformations
Formation of Triazolopyrimidines and Pyrimidines
The compound plays a role in the heterocyclization of thiosemicarbazides to form triazolopyrimidines and pyrimidines. This process involves the Dimroth rearrangement and the presence of a carbonyl group for stabilization (Vas’kevich et al., 2006).
Synthesis of Various Heterocyclic Compounds
The compound is involved in the synthesis of benzoxocin and benzazocine derivatives. These syntheses contribute to the exploration of new chemical entities with potential biological activities (Haywood & Reid, 1977, 1978).
Synthesis Incorporating Benzimidazole Moiety
The compound has been used in the synthesis of pyrazolo[1,5-a]pyrimidine and triazolo[1,5-a]pyrimidine derivatives. These syntheses explore the incorporation of a thiazolo[3,2-a]benzimidazole moiety, which is significant in medicinal chemistry (Abdel‐Aziz et al., 2008).
Biological Activities and Applications
Antimicrobial and Anticonvulsant Activities
Novel derivatives synthesized using this compound have demonstrated significant anti-inflammatory, analgesic, and anticonvulsant activities. These findings are crucial for the development of new pharmaceutical agents (El-Sawy et al., 2014).
Plant Growth Stimulation
Some derivatives synthesized from the compound have shown a pronounced effect in stimulating plant growth, indicating its potential application in agriculture (Pivazyan et al., 2019).
Properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O3/c1-10-7-11(2)19-17(18-10)23-14-5-6-21(9-14)16(22)8-15-12(3)20-24-13(15)4/h7,14H,5-6,8-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNPMJFNIMZUENS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)OC2CCN(C2)C(=O)CC3=C(ON=C3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.